Cas no 1823376-15-3 (6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine)

• Product Name: 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine
• CAS No: 1823376-15-3
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD26516409
• CID: 4773544
• PubChem ID: 130114960
• Update Time: 2025-06-08

6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine
• SB34545
• 6-BROMO-2H,3H,4H-PYRANO[2,3-B]PYRIDIN-4-AMINE

• MDL： MFCD26516409
• Inchi： 1S/C8H9BrN2O/c9-5-3-6-7(10)1-2-12-8(6)11-4-5/h3-4,7H,1-2,10H2
• InChI Key： NXCZJKUGVZVXDB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(CCO2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Additional information on 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine

Introduction to 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine (CAS No. 1823376-15-3)

6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1823376-15-3, belongs to the pyrrolopyridine class of molecules, which are well-known for their diverse biological activities and potential applications in drug development. The presence of both bromine and amine functional groups in its molecular structure makes it a versatile intermediate for synthesizing more elaborate pharmacophores, facilitating the exploration of novel therapeutic agents.

The pyrano[2,3-b]pyridine scaffold is particularly intriguing due to its ability to mimic the binding pockets of various biological targets, including enzymes and receptors. This structural motif has been extensively studied for its role in modulating biological pathways associated with neurological disorders, inflammatory conditions, and cancer. The introduction of a bromine atom at the 6-position and an amine group at the 4-position further enhances its synthetic utility, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating more complex drug molecules.

In recent years, 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine has been employed in the synthesis of small-molecule inhibitors targeting specific disease-related pathways. For instance, studies have demonstrated its utility in developing compounds that interact with protein kinases, which are key players in cell signaling cascades implicated in various diseases. The bromine substituent serves as a handle for palladium-catalyzed reactions, enabling the attachment of diverse pharmacophoric units while maintaining the core pyrrolopyridine structure. This adaptability has made it a valuable building block in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have indicated that derivatives of 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine exhibit inhibitory effects on certain cancer-related kinases by binding to their active sites. The amine group at the 4-position allows for hydrogen bonding interactions with key residues in the kinase domain, enhancing binding affinity. Furthermore, the bromine atom can be further modified into other functional groups such as thiols or amines through halogen exchange reactions, broadening the scope of possible derivatives.

The synthesis of 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include cyclization reactions to form the pyrrolopyridine core followed by selective bromination and amination. Advanced techniques such as flow chemistry have been explored to optimize these reactions, improving yields and purity while reducing environmental impact. These advancements align with the growing emphasis on sustainable pharmaceutical manufacturing processes.

The pharmacological profile of 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine is further illuminated by computational studies that predict its interactions with biological targets. Molecular docking simulations have been used to model its binding affinity to various proteins, providing insights into potential drug-like properties such as solubility and metabolic stability. These predictions are crucial for guiding experimental efforts and prioritizing compounds for further development.

Recent research has also explored the role of 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine in addressing neurological disorders. Its structural features suggest potential activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating these enzymes' activity through selective inhibition or activation, derivatives of this compound could offer therapeutic benefits. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The chemical versatility of 6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine extends beyond kinase inhibition; it also shows promise in antimicrobial applications. Certain derivatives have demonstrated efficacy against resistant bacterial strains by interfering with essential bacterial metabolic pathways. This dual functionality—kinase modulation and antimicrobial activity—makes it a multifaceted compound with broad therapeutic implications.

In conclusion,6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine (CAS No. 1823376-15-3) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and synthetic adaptability. Its role as an intermediate in drug development underscores its importance in modern medicinal research. As our understanding of biological pathways continues to evolve,this compound will likely remain at the forefront of efforts to discover novel therapeutic agents targeting a wide range of diseases.